2-methyl-1-(2-thienylsulfonyl)indoline

• IUPAC Name: 2-methyl-1-thiophen-2-ylsulfonyl-2,3-dihydroindole
• InChI: InChI=1S/C13H13NO2S2/c1-10-9-11-5-2-3-6-12(11)14(10)18(15,16)13-7-4-8-17-13/h2-8,10H,9H2,1H3
• InChI Key: BBLVFYLXLYPJLA-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1S(=O)(=O)C3=CC=CS3
• Molecular Formula: C13H13NO2S2
• Molecular Weight: 279.4 g/mol

Description

“2-methyl-1-(2-thienylsulfonyl)indoline” is a chemical compound with the molecular formula C13H13NO2S2. It is a derivative of indoline, a significant heterocyclic system in natural products and drugs.

Synthesis Analysis

The synthesis of indoline compounds, including “this compound”, often involves palladium-catalyzed intramolecular amination of ortho-C(sp2)-H bonds. This process is efficient, requires low catalyst loadings, operates under mild conditions, and uses inexpensive reagents.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzene ring fused with a five-membered nitrogenous ring to form a two-ring heterocyclic ring. The structure is aromatic and has weakly basic properties.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are typically catalyzed by palladium (Pd). For instance, a Pd(II)-catalyzed intramolecular C-H amination of 2-pyridinesulfonyl-protected phenethylamine derivatives provides access to various substituted indoline derivatives.

Future Directions

Indoline-related alkaloids, including “2-methyl-1-(2-thienylsulfonyl)indoline”, have been fully developed as antibiotics, and their activities on anti-tumor, anti-hypertension, and cardiovascular protection are mainly studied now. As research continues, indoline derivatives are expected to play a greater role in the medical field.